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Compound of Interest

Compound Name:
4-Hydroxy-2-(4-

methylphenyl)pyridine

CAS No.: 1159814-51-3

Cat. No.: B3215153

Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, characterization, and potential applications of the novel heterocyclic compound, 4-
Hydroxy-2-(4-methylphenyl)pyridine. This document is intended for researchers, scientists,

and professionals in the field of drug development and medicinal chemistry who are interested

in the exploration of new chemical entities.

Introduction
Substituted pyridines are a cornerstone in medicinal chemistry, forming the core structure of

numerous pharmaceuticals. The introduction of hydroxyl and aryl groups onto the pyridine ring

can significantly modulate the molecule's biological activity, physicochemical properties, and

pharmacokinetic profile. 4-Hydroxy-2-(4-methylphenyl)pyridine is a distinct molecule within

this class, featuring a 4-hydroxypyridine scaffold substituted at the 2-position with a p-tolyl

group. This unique combination of functional groups suggests potential for diverse biological

activities, making it a compound of significant interest for further investigation.
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This guide will delve into the fundamental characteristics of 4-Hydroxy-2-(4-
methylphenyl)pyridine, offering a plausible synthetic route, detailed analytical methodologies

for its characterization, and an exploration of its potential therapeutic applications based on the

activities of structurally related compounds.

Physicochemical Properties
The molecular structure of 4-Hydroxy-2-(4-methylphenyl)pyridine dictates its physical and

chemical behavior. A summary of its key computed and estimated properties is presented

below.

Property Value Source

Molecular Formula C₁₂H₁₁NO Calculated

Molecular Weight 185.22 g/mol [1][2]

Exact Mass 185.08406 u [1]

Appearance
Predicted to be a solid at room

temperature

Inferred from related

compounds

Solubility

Predicted to be soluble in

organic solvents like DMSO

and methanol

Inferred from related

compounds

Tautomerism

Exists in equilibrium between

the 4-hydroxypyridine and 4-

pyridone forms

[3][4][5]

It is crucial to recognize that 4-hydroxypyridines can exist in tautomeric equilibrium with their

corresponding 4-pyridone form. The position of this equilibrium is influenced by factors such as

the solvent and the presence of other substituents on the ring.[3][4] This tautomerism can have

a significant impact on the compound's reactivity and biological interactions.

Synthesis of 4-Hydroxy-2-(4-methylphenyl)pyridine
While a specific, optimized synthesis for 4-Hydroxy-2-(4-methylphenyl)pyridine has not been

reported in the literature, a plausible and efficient synthetic route can be designed based on
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established methodologies for the preparation of 2-aryl-4-hydroxypyridines. A promising

approach involves the conversion of a suitably substituted pyranone into the desired

hydroxypyridine.[4][5][6]

The proposed synthesis begins with the construction of a 2-(4-methylphenyl)-4H-pyran-4-one

intermediate, which is then reacted with an ammonia source to yield the target compound.

Step 1: Pyranone Formation

Step 2: Pyridone Formation

Starting Materials
(e.g., 1-(4-methylphenyl)ethan-1-one, diethyl oxalate) 1,3,5-Triketone Intermediate

Claisen Condensation

2-(4-methylphenyl)-4H-pyran-4-one

Acid-catalyzed cyclization

4-Hydroxy-2-(4-methylphenyl)pyridine

Reaction with Ammonia Source

Ammonia Source
(e.g., Ammonium Acetate)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-Hydroxy-2-(4-methylphenyl)pyridine.

Experimental Protocol:
Step 1: Synthesis of 2-(4-methylphenyl)-4H-pyran-4-one

To a solution of sodium ethoxide in anhydrous ethanol, add 1-(4-methylphenyl)ethan-1-one

dropwise at room temperature.

After stirring for 30 minutes, add diethyl oxalate dropwise to the reaction mixture.

Reflux the mixture for 4-6 hours until the reaction is complete (monitored by TLC).

Cool the reaction mixture and acidify with dilute hydrochloric acid to precipitate the

intermediate 1,3,5-triketone.

Filter, wash with water, and dry the intermediate.
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Treat the crude triketone with a strong acid catalyst (e.g., sulfuric acid) in a suitable solvent

and heat to induce cyclization to the pyranone.

Purify the resulting 2-(4-methylphenyl)-4H-pyran-4-one by recrystallization or column

chromatography.

Step 2: Synthesis of 4-Hydroxy-2-(4-methylphenyl)pyridine

Dissolve the purified 2-(4-methylphenyl)-4H-pyran-4-one in glacial acetic acid.

Add an excess of ammonium acetate to the solution.[5]

Heat the reaction mixture at reflux for 2-4 hours.[5]

Monitor the reaction progress by TLC.

Upon completion, cool the reaction mixture and pour it into ice-water.

Collect the precipitated product by filtration.

Wash the solid with water and then with a small amount of cold ethanol.

Purify the crude 4-Hydroxy-2-(4-methylphenyl)pyridine by recrystallization from a suitable

solvent system (e.g., ethanol/water).

Analytical and Spectroscopic Characterization
The identity and purity of the synthesized 4-Hydroxy-2-(4-methylphenyl)pyridine would be

confirmed using a combination of analytical and spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of organic molecules. The

predicted ¹H and ¹³C NMR spectra for 4-Hydroxy-2-(4-methylphenyl)pyridine are detailed

below.

¹H NMR (in DMSO-d₆):
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Aromatic Protons (Pyridine Ring): Signals corresponding to the protons on the pyridine ring

are expected in the aromatic region (δ 6.0-8.5 ppm). The exact chemical shifts and coupling

patterns will depend on the tautomeric form present in the solution.

Aromatic Protons (Phenyl Ring): Two doublets are expected for the AA'BB' system of the p-

substituted phenyl ring, typically in the range of δ 7.0-8.0 ppm.

Methyl Protons: A singlet corresponding to the methyl group on the phenyl ring is anticipated

around δ 2.3-2.5 ppm.

Hydroxyl Proton: A broad singlet for the hydroxyl proton, the chemical shift of which will be

concentration and temperature dependent.

¹³C NMR (in DMSO-d₆):

Pyridine Ring Carbons: Signals for the carbon atoms of the pyridine ring are expected in the

range of δ 100-160 ppm. The carbon bearing the hydroxyl group (C4) will be significantly

deshielded.

Phenyl Ring Carbons: Signals for the carbon atoms of the phenyl ring are expected between

δ 120-140 ppm. The ipso-carbon attached to the pyridine ring and the carbon bearing the

methyl group will have distinct chemical shifts.

Methyl Carbon: A signal for the methyl carbon is expected around δ 20-25 ppm.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule. The

expected characteristic absorption bands for 4-Hydroxy-2-(4-methylphenyl)pyridine are as

follows:
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Functional Group Wavenumber (cm⁻¹) Description

O-H stretch 3200-3600 (broad) Hydroxyl group

C-H stretch (aromatic) 3000-3100 Aromatic C-H bonds

C=O stretch (pyridone) 1640-1680
Carbonyl group in the pyridone

tautomer

C=C and C=N stretch 1450-1600 Aromatic ring vibrations

C-O stretch 1200-1300 Carbon-oxygen single bond

The presence and intensity of the C=O stretching band can provide insights into the position of

the hydroxypyridine-pyridone tautomeric equilibrium in the solid state.[7]

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.

Electrospray Ionization (ESI): In positive ion mode, the protonated molecule [M+H]⁺ would

be expected as the base peak at m/z 186.23.

Fragmentation Pattern: The fragmentation pattern would likely involve losses of small neutral

molecules such as CO and subsequent cleavages of the pyridine and phenyl rings.
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Caption: Workflow for the analytical characterization of 4-Hydroxy-2-(4-
methylphenyl)pyridine.

Potential Applications and Biological Activity
While the biological profile of 4-Hydroxy-2-(4-methylphenyl)pyridine has not been explicitly

determined, the structural motifs present in the molecule suggest several potential areas of

therapeutic interest.

Antitubercular Activity: Derivatives of 4-hydroxy-2-pyridone have been identified as a novel

class of antituberculosis agents, showing efficacy against both drug-sensitive and multi-drug

resistant strains of Mycobacterium tuberculosis.[8] The presence of a lipophilic aryl

substituent at the 2-position could enhance cell permeability and contribute to potent activity.
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Anticancer Activity: The 1,4-dihydropyridine scaffold, which is structurally related to the

pyridone tautomer, is known to exhibit anticancer properties.[9] Furthermore, various

substituted pyridines have demonstrated cytotoxic effects against a range of cancer cell

lines.

Enzyme Inhibition: The 4-hydroxypyridine core is a known metal-chelating pharmacophore.

This property could be exploited in the design of inhibitors for metalloenzymes that are

implicated in various diseases.

Antimicrobial and Antifungal Activity: The 4-hydroxy-2-pyridone scaffold is found in several

natural products with antibacterial and antifungal properties.[10][11]

Further research, including in vitro and in vivo studies, is warranted to fully elucidate the

therapeutic potential of 4-Hydroxy-2-(4-methylphenyl)pyridine.

Conclusion
4-Hydroxy-2-(4-methylphenyl)pyridine represents a promising, yet underexplored,

heterocyclic compound. This technical guide has provided a comprehensive theoretical

framework for its synthesis, characterization, and potential applications. The proposed

synthetic route offers a viable pathway for its preparation, and the detailed analytical

methodologies will be crucial for its structural confirmation and purity assessment. The potential

for significant biological activity, particularly in the areas of infectious diseases and oncology,

makes this molecule a compelling target for further investigation by the scientific community.

References
WebQC. C12H11NO (1-Naphthaleneacetamide) molar mass. Available from: [Link]

ResearchGate. Some important 3-hydroxy-4-pyridones. [diagram]. Available from: [Link]

Wikipedia. C12H11NO. Available from: [Link]

WebQC. 1-Naphthaleneacetamide (C₁₂H₁₁NO): Chemical Compound. Available from: [Link]

ResearchGate. Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones. Available from:

[Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.mdpi.com/2673-9879/4/3/31
https://www.researchgate.net/figure/Antimalarial-natural-products-containing-4-hydroxy-2-pyridone-22-25_fig7_356113867
https://www.researchgate.net/figure/Biologically-important-4-hydroxy-2-pyridone-natural-products-5-7_fig2_356113867
https://www.benchchem.com/product/b3215153/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxy-2-4-methylphenyl-pyridine
https://www.benchchem.com/product/b3215153/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-hydroxy-2-4-methylphenyl-pyridine
https://www.webqc.org/molecular-weight-of-C12H11NO.html
https://www.researchgate.net/figure/Some-important-3-hydroxy-4-pyridones_fig1_371302322
https://en.wikipedia.org/wiki/C12H11NO
https://www.webqc.org/C12H11NO.html
https://www.researchgate.net/publication/371302322_Synthesis_of_5-Aroyl-2-aryl-3-hydroxypyridin-41H-ones
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


MDPI. Synthesis of 5-Aroyl-2-aryl-3-hydroxypyridin-4(1H)-ones. Available from: [Link]

PubChem. Acetamide, N-1-naphthalenyl-. Available from: [Link]

Inch Calculator. Molecular Weight Calculator (Molar Mass). Available from: [Link]

ResearchGate. IR spectra of 1 (–) and 2. [diagram]. Available from: [Link]

ResearchGate. Antimalarial natural products containing 4‐hydroxy‐2‐pyridone (22–25).

[diagram]. Available from: [Link]

PubChem. 4-Hydroxypyridine. Available from: [Link]

ACS Publications. Cu-Catalyzed N- and O-Arylation of 2-, 3-, and 4-Hydroxypyridines and

Hydroxyquinolines. Organic Letters. 2007. Available from: [Link]

Google Patents. EP2585436B1 - Process for preparing 4-hydroxypyridines.

ResearchGate. Biologically important 4‐hydroxy‐2‐pyridone natural products (5–7).

[diagram]. Available from: [Link]

Indian Academy of Sciences. Synthesis, characterization, spectroscopy and biological

activity of 4-((3-formyl-4-hydroxyphenyl)azo)-1-alkylpyridinium salts. Journal of Chemical

Sciences. 2018. Available from: [Link]

MDPI. Simultaneous Estimation of Two Coupled Hydrogen Bond Geometries from Pairs of

Entangled NMR Parameters: The Test Case of 4-Hydroxypyridine Anion. International

Journal of Molecular Sciences. 2022. Available from: [Link]

ResearchGate. 1H NMR spectral data of compounds 2-4. [table]. Available from: [Link]

PubMed. Structure activity relationships of 4-hydroxy-2-pyridones: A novel class of

antituberculosis agents. European Journal of Medicinal Chemistry. 2015. Available from:

[Link]

AIP Publishing. Infrared spectra of 3-hydroxy-(1H)-pyridinium cation and 3-hydroxy-(1H)-

pyridinyl radical isolated in solid para-hydrogen. The Journal of Chemical Physics. 2018.

Available from: [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.mdpi.com/1422-8599/2023/3/M1668
https://pubchem.ncbi.nlm.nih.gov/compound/68461
https://www.inchcalculator.com/molecular-weight-calculator/
https://www.researchgate.net/figure/IR-spectra-of-1-and-2_fig3_228723389
https://www.researchgate.net/figure/Antimalarial-natural-products-containing-4-hydroxy-2-pyridone-22-25_fig5_371321796
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxypyridine
https://pubs.acs.org/doi/10.1021/ol062901+
https://www.researchgate.net/figure/Biologically-important-4-hydroxy-2-pyridone-natural-products-5-7_fig2_353457917
https://www.ias.ac.in/article/fulltext/jcsc/130/08/0101
https://www.mdpi.com/1422-0067/23/12/6839
https://www.researchgate.net/figure/H-NMR-spectral-data-of-compounds-2-4_tbl1_303390317
https://pubmed.ncbi.nlm.nih.gov/26422247/
https://pubs.aip.org/aip/jcp/article/149/1/014303/323386/Infrared-spectra-of-3-hydroxy-1H-pyridinium-cation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubMed. Mass spectra of some new 3,4-dihydro-2[H]-pyridones. Rapid Communications in

Mass Spectrometry. 2000. Available from: [Link]

MDPI. Anticancer Activity of 4-Aryl-1,4-Dihydropyridines. Molecules. 2024. Available from:

[Link]

Royal Society of Chemistry. Hydroxypyridinones with enhanced iron chelating properties.

Synthesis, characterization and in vivo tests of 5-hydroxy-2-(hydroxymethyl)pyridine-4(1H)-

one. Dalton Transactions. 2016. Available from: [Link]

ACS Publications. Equilibration studies. Protomeric equilibria of 2- and 4-hydroxypyridines,
2- and 4-hydroxypyrimidines, 2- and 4-mercaptopyridines, and structurally related
compounds in the gas phase. Journal of the American Chemical Society. Not available.

ResearchGate. What is the identity of two large unknown peaks in an electrospray mass

spectrum (MS coupled with ion mobility spectrometry) of pyridines? Available from: [Link]

SpectraBase. 2-Hydroxypyridine - Optional[13C NMR] - Chemical Shifts. Available from:

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. C12H11NO - Wikipedia [en.wikipedia.org]

2. Acetamide, N-1-naphthalenyl- | C12H11NO | CID 68461 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. elar.urfu.ru [elar.urfu.ru]

6. EP2585436B1 - Process for preparing 4-hydroxypyridines - Google Patents
[patents.google.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/10861972/
https://www.mdpi.com/1420-3049/29/17/3995
https://pubs.rsc.org/en/content/articlelanding/2016/dt/c6dt00129g
https://www.researchgate.net/post/What_is_the_identity_of_two_large_unknown_peaks_in_an_electrospray_mass_spectrum_MS_coupled_with_ion_mobility_spectrometry_of_pyridines
https://spectrabase.com/spectrum/CF0XbKnclY0
https://www.benchchem.com/product/b3215153?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/C12H11NO
https://pubchem.ncbi.nlm.nih.gov/compound/Acetamide_-N-1-naphthalenyl
https://pubchem.ncbi.nlm.nih.gov/compound/Acetamide_-N-1-naphthalenyl
https://www.researchgate.net/figure/Some-important-3-hydroxy-4-pyridones_fig1_371520617
https://www.researchgate.net/publication/371520617_Synthesis_of_5-Aroyl-2-aryl-3-hydroxypyridin-41H-ones
https://elar.urfu.ru/bitstream/10995/130596/1/2-s2.0-85163774687.pdf
https://patents.google.com/patent/EP2585436B1/en
https://patents.google.com/patent/EP2585436B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3215153?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. researchgate.net [researchgate.net]

8. Structure activity relationships of 4-hydroxy-2-pyridones: A novel class of antituberculosis
agents - PubMed [pubmed.ncbi.nlm.nih.gov]

9. mdpi.com [mdpi.com]

10. researchgate.net [researchgate.net]

11. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to 4-Hydroxy-2-(4-
methylphenyl)pyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3215153/docs#an-in-depth-technical-guide-to-4-
hydroxy-2-4-methylphenyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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